1-[(3-Nitrophenyl)acetyl]pyrrolidine

• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 2-(3-nitrophenyl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C12H14N2O3/c15-12(13-6-1-2-7-13)9-10-4-3-5-11(8-10)14(16)17/h3-5,8H,1-2,6-7,9H2
• InChI Key: IPUYZFKSEJDDPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC(=CC=C2)[N+](=O)[O-]

Description

1-[(3-Nitrophenyl)acetyl]pyrrolidine is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.98 g of meta-nitrobenzoic acid in 50 mL of dichloromethane are successively added under argon, at 0° C., 0.81 mL of pyrrolidine, 0.13 g of hydroxybenzotriazole, 2.3 g of 1,3-dimethylaminopropyl-3-ethyl carbodiimide and 3.43 mL of diisopropylamine. The reaction mixture is then stirred at room temperature for 15 hours and washed with water. The organic phase is then washed with saturated sodium chloride solution, dried over magnesium sulphate, filtered and concentrated under reduced pressure. The residue is purified by chromatography on a column of silica, eluting with a mixture of ethyl acetate and cyclohexane (60/40 by volume) to give 1.92 g of 1-[(3-nitrophenyl)acetyl]pyrrolidine, the characteristics of which are as follows: